Cas no 850906-29-5 (N-(4-bromophenyl)-2-({2-(4-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide)

N-(4-bromophenyl)-2-({2-(4-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide structure

850906-29-5 structure

Product Name:N-(4-bromophenyl)-2-({2-(4-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide

CAS No:850906-29-5

MF:C₂₅H₂₃BrN₂O₃

MW:479.365725755692

CID:5886528

PubChem ID:2152080

Update Time:2023-11-21

N-(4-bromophenyl)-2-({2-(4-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-bromophenyl)-2-((2-(4-methylbenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide
- Acetamide, N-(4-bromophenyl)-2-[[1,2,3,4-tetrahydro-2-[(4-methylphenyl)methyl]-1-oxo-5-isoquinolinyl]oxy]-
- F0556-0393
- N-(4-bromophenyl)-2-({2-[(4-methylphenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
- 850906-29-5
- N-(4-bromophenyl)-2-[[2-[(4-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide
- AKOS024583203
- N-(4-bromophenyl)-2-({2-(4-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
- Inchi： 1S/C25H23BrN2O3/c1-17-5-7-18(8-6-17)15-28-14-13-21-22(25(28)30)3-2-4-23(21)31-16-24(29)27-20-11-9-19(26)10-12-20/h2-12H,13-16H2,1H3,(H,27,29)
- InChI Key： TVDNOCNYVQDEQB-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(Br)C=C1)(=O)COC1=CC=CC2=C1CCN(CC1=CC=C(C)C=C1)C2=O

Computed Properties

Exact Mass: 478.08921g/mol
Monoisotopic Mass: 478.08921g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 614
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Density: 1.426±0.06 g/cm3(Predicted)
Boiling Point: 717.4±60.0 °C(Predicted)
pka: 12.32±0.70(Predicted)

N-(4-bromophenyl)-2-({2-(4-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide Pricemore >>

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Life Chemicals	F0556-0393-2μmol	N-(4-bromophenyl)-2-({2-[(4-methylphenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide	850906-29-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0556-0393-5μmol	N-(4-bromophenyl)-2-({2-[(4-methylphenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide	850906-29-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0556-0393-10μmol	N-(4-bromophenyl)-2-({2-[(4-methylphenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide	850906-29-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0556-0393-20μmol	N-(4-bromophenyl)-2-({2-[(4-methylphenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide	850906-29-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0556-0393-1mg	N-(4-bromophenyl)-2-({2-[(4-methylphenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide	850906-29-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0556-0393-2mg	N-(4-bromophenyl)-2-({2-[(4-methylphenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide	850906-29-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0556-0393-3mg	N-(4-bromophenyl)-2-({2-[(4-methylphenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide	850906-29-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0556-0393-4mg	N-(4-bromophenyl)-2-({2-[(4-methylphenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide	850906-29-5	90%+	4mg	$66.0	2023-05-17
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Life Chemicals	F0556-0393-10mg	N-(4-bromophenyl)-2-({2-[(4-methylphenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide	850906-29-5	90%+	10mg	$79.0	2023-05-17